7-Hydroxy-4-(6-methoxynaphthalen-2-yl)-2H-1-benzopyran-2-one

• CAS No.: 62550-57-6
• Molecular Formula: C20H14O4
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 7-hydroxy-4-(6-methoxynaphthalen-2-yl)chromen-2-one
• InChI: InChI=1S/C20H14O4/c1-23-16-6-4-12-8-14(3-2-13(12)9-16)18-11-20(22)24-19-10-15(21)5-7-17(18)19/h2-11,21H,1H3
• InChI Key: ZZOCLVONRFEUPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3=CC(=O)OC4=C3C=CC(=C4)O

Description

7-Hydroxy-4-(6-methoxynaphthalen-2-yl)-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C20H14O4 and its molecular weight is 318.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred solution of ethyl(6-methoxy-2-naphthoyl)acetate (36 g, 0.132 mole), resorcinol (14.6 g, 0.132 mole) and phosphoryl chloride (32 ml) in benzene (200 ml) was refluxed for 3 hours. The reaction mixture was allowed to cool, poured into ice/water and filtered to give the crude product as a red solid. Recrystallisation from ethanol gave 7-hydroxy-4(6-methoxy-2-naphthyl)coumarin (28.9 g, 69%) m.p. 223°-225° C.

Synthesis routes and methods II

Procedure details

A stirred solution of ethyl(6-methoxy-2-naphthoyl) acetate (36 g, 0.132 mole), resorcinol (14.6 g, 0.132 mole) and phosphoryl chloride (32 ml) in benzene (200 ml) was refluxed for 3 hours. The reaction mixture was allowed to cool, poured into ice/water and filtered to give the crude product as a red solid. Recrystallisation from ethanol gave 7-hydroxy-4(6-methoxy-2-naphthyl)coumarin (28.9 g, 69%) m.p. 223°-225° C.

Synthesis routes and methods III

Procedure details

A stirred solution of ethyl (6-methoxy-2-naphthoyl) acetate (36 g, 0.132 mole), resorcinol (14.6 g, 0.132 mole) and phosphoryl chloride (32 ml) in benzene (200 ml) was refluxed for 3 hours. The reaction mixture was allowed to cool, poured into ice/water and filtered to give the crude product as a red solid. Recrystallization from ethanol gave 7-hydroxy-4(6-methoxy-2-naphthyl)coumarin (28.9 g, 69%) m.p. 223°-225° C.